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Compound of Interest

Compound Name: Patulin

Cat. No.: B7790437

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling patulin. Patulin is a mycotoxin, a toxic secondary
metabolite produced by various fungi, including species of Aspergillus and Penicillium.[1][2] It is
commonly found in moldy fruits, especially apples and apple-derived products.[1][3][4]
Adherence to these procedural guidelines is essential to mitigate the significant health risks
associated with this compound.

Patulin Hazard Profile

Patulin is classified as a hazardous substance with acute and chronic health effects. It is fatal if
swallowed and causes skin irritation. Laboratory studies have indicated that it is mutagenic and
has caused adverse reproductive and fetal effects in animals. While the International Agency
for Research on Cancer (IARC) classifies patulin in Group 3, meaning it is not classifiable as
to its carcinogenicity to humans due to limited data, its genotoxic properties warrant extreme
caution. Acute exposure can lead to gastrointestinal issues such as nausea and vomiting, while
chronic exposure may result in immunotoxicity and neurotoxicity.

Quantitative Safety Data

For easy reference, key quantitative safety and regulatory limits for patulin are summarized
below.
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Parameter

Value Reference

Oral LDso (Rodent)

20-100 mg/kg

Provisional Max. Tolerable
Daily Intake (PMTDI)

0.4 pg/kg body weight

WHO Maximum
Recommended Level (Apple

Juice)

50 pg/L

U.S. FDA Action Level (Apple

Juice)

50 pg/kg

European Union Maximum

Levels

Fruit Juices & Derivatives

50 pg/kg

Solid Apple Products

25 pg/kg

Infant & Children's Food

10 pg/kg

Operational Plan: Safe Handling of Patulin

A systematic approach is mandatory for handling patulin to ensure personnel safety and

prevent contamination.

Required Personal Protective Equipment (PPE)

All handling of patulin must be conducted with the following PPE. This equipment should be

inspected for integrity before each use.

o Engineering Controls: All work with patulin, especially the handling of its solid form, must be

performed within a certified chemical fume hood to prevent inhalation of dust particles. The

work area must be equipped with an accessible safety shower and eyewash station.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required at all times.

o Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.
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o Body Protection: A lab coat or impervious clothing is mandatory to prevent skin contact.
When handling concentrates, a chemical-resistant apron should be worn. Contaminated
shoes must be discarded.

o Respiratory Protection: If there is a risk of aerosol or dust generation outside of a fume hood,
a suitable respirator must be used in accordance with OSHA regulations (29 CFR 1910.134).

Experimental Protocol: Step-by-Step Handling
Procedure

e Preparation:

o

Designate a specific area within a chemical fume hood for patulin handling.

[¢]

Ensure all necessary PPE is available and in good condition.

[e]

Prepare all required materials (e.g., solvents, glassware, waste containers) and place
them inside the fume hood before starting.

[¢]

Verify that the safety shower and eyewash station are unobstructed and operational.

e Handling Patulin (Solid or Solution):

o

Don all required PPE before entering the designated handling area.

[¢]

Perform all manipulations, including weighing and dilutions, within the chemical fume hood
to minimize exposure.

Avoid the formation of dust and aerosols.

[¢]

[¢]

Keep containers of patulin tightly closed when not in use.

e Post-Handling:

o Thoroughly decontaminate all surfaces, glassware, and equipment after use (see
Decontamination Protocol below).

o Remove PPE carefully to avoid self-contamination. Gloves should be removed last.
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o Wash hands and any exposed skin thoroughly with soap and water after completing the
work and removing PPE.

o Do not eat, drink, or smoke in the laboratory area where patulin is handled.
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Diagram: Patulin Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of patulin.
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Decontamination and Disposal Plan

Proper decontamination and disposal are critical to prevent environmental contamination and
accidental exposure.

Decontamination Protocol

While patulin is stable to heat and pasteurization, it can be degraded.

o Work Surfaces: Wipe all surfaces inside the fume hood and any potentially contaminated
areas with a suitable decontaminating solution. While specific degradation agents for lab use
are not well-documented in these sources, a solution of sodium hypochlorite (bleach)
followed by a water rinse can be effective for general mycotoxin decontamination.

e Equipment and Glassware: Immerse glassware and equipment in a decontaminating solution
before standard washing.

« Spills:

(¢]

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

[¢]

Carefully scoop the absorbed material into a designated hazardous waste container.

[¢]

Decontaminate the spill area thoroughly.

[e]

Do not allow patulin or contaminated materials to enter sewers or waterways.

Waste Disposal Plan

All patulin-contaminated waste is considered hazardous and must be disposed of accordingly.

e Segregation: All disposable items that have come into contact with patulin, including gloves,
absorbent pads, and pipette tips, must be collected in a dedicated, clearly labeled hazardous
waste container.

e Labeling: The waste container must be labeled as "Hazardous Waste: Patulin” and include
the appropriate hazard symbols (e.g., skull and crossbones).
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» Storage: Store the sealed waste container in a secure, designated area away from general
lab traffic while awaiting pickup.

» Disposal: The disposal of patulin waste must be handled by a licensed hazardous waste
disposal contractor in accordance with all local, state, and federal regulations. Do not mix
with general laboratory waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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